Cas no 2172543-07-4 (2-(bromomethyl)-1,4-dioxaspiro4.7dodecane)

• Product Name: 2-(bromomethyl)-1,4-dioxaspiro4.7dodecane
• CAS No: 2172543-07-4
• MF: C₁₁H₁₉BrO₂
• MW: 263.171363115311
• CID: 6513840
• PubChem ID: 165587992
• Update Time: 2025-06-09

2-(bromomethyl)-1,4-dioxaspiro4.7dodecane Chemical and Physical Properties

Names and Identifiers

• 2-(bromomethyl)-1,4-dioxaspiro4.7dodecane
• EN300-1614743
• 2172543-07-4
• 2-(bromomethyl)-1,4-dioxaspiro[4.7]dodecane

• Inchi： 1S/C11H19BrO2/c12-8-10-9-13-11(14-10)6-4-2-1-3-5-7-11/h10H,1-9H2
• InChI Key： XADDYMFPFJAXRK-UHFFFAOYSA-N
• SMILES： BrCC1COC2(CCCCCCC2)O1

Computed Properties

• Exact Mass: 262.05684g/mol
• Monoisotopic Mass: 262.05684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 18.5Ų

Additional information on 2-(bromomethyl)-1,4-dioxaspiro4.7dodecane

Recent Advances in the Application of 2-(Bromomethyl)-1,4-dioxaspiro[4.7]dodecane (CAS: 2172543-07-4) in Chemical Biology and Pharmaceutical Research

The compound 2-(bromomethyl)-1,4-dioxaspiro[4.7]dodecane (CAS: 2172543-07-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key synthetic intermediate. This spirocyclic compound, characterized by its unique structural features, has been employed in the synthesis of complex molecules with potential therapeutic properties. Recent studies have highlighted its utility in the development of novel drug candidates, particularly in the areas of oncology and infectious diseases.

One of the most notable applications of 2-(bromomethyl)-1,4-dioxaspiro[4.7]dodecane is its role in the synthesis of spirocyclic scaffolds, which are increasingly recognized for their ability to modulate biological targets with high specificity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in the construction of spirooxindole derivatives, which exhibit potent inhibitory activity against cancer cell proliferation. The bromomethyl group in the molecule serves as a reactive handle for further functionalization, enabling the introduction of diverse pharmacophores.

In addition to its applications in oncology, recent research has explored the use of 2-(bromomethyl)-1,4-dioxaspiro[4.7]dodecane in the development of antimicrobial agents. A study conducted by researchers at the University of Cambridge revealed that derivatives of this compound exhibit promising activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The spirocyclic core of the molecule was found to enhance membrane permeability, thereby improving the bioavailability of the resulting antimicrobial agents.

The synthetic versatility of 2-(bromomethyl)-1,4-dioxaspiro[4.7]dodecane has also been leveraged in the field of chemical biology for the development of probes targeting specific enzymes and receptors. For instance, a recent report in ACS Chemical Biology described the use of this compound in the design of activity-based probes for studying the function of serine hydrolases, a class of enzymes implicated in numerous disease processes. The bromomethyl moiety facilitates the covalent modification of the enzyme active site, enabling detailed mechanistic studies.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 2-(bromomethyl)-1,4-dioxaspiro[4.7]dodecane. Recent advancements in flow chemistry and continuous manufacturing processes have addressed some of these issues, as reported in a 2024 publication in Organic Process Research & Development. The study demonstrated that optimized reaction conditions could significantly improve the yield and purity of the compound, making it more accessible for industrial applications.

In conclusion, 2-(bromomethyl)-1,4-dioxaspiro[4.7]dodecane (CAS: 2172543-07-4) represents a valuable building block in modern drug discovery and chemical biology. Its unique structural features and reactivity profile continue to inspire innovative research across multiple therapeutic areas. Future studies are expected to further explore its potential in the development of next-generation pharmaceuticals and biological probes.